Cas no 562101-30-8 (2-chloro-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-ol
• CAS No: 562101-30-8
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• CID: 6005400
• PubChem ID: 22498707
• Update Time: 2024-03-01

2-chloro-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-methanol, α-(chloromethyl)-1-methyl-
• 2-chloro-1-(1-methyl-1H-pyrrol-2-yl)ethan-1-ol
• MEOVPKDOYAIVHZ-UHFFFAOYSA-N
• Croce
• EN300-1985864
• 2-chloro-1-(1-methyl-1H-pyrrol-2-yl)ethanol
• 562101-30-8
• AKOS006375304
• SCHEMBL6284267

• Inchi： 1S/C7H10ClNO/c1-9-4-2-3-6(9)7(10)5-8/h2-4,7,10H,5H2,1H3
• InChI Key： MEOVPKDOYAIVHZ-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1C(CCl)O

Computed Properties

• Exact Mass: 159.0450916g/mol
• Monoisotopic Mass: 159.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 276.1±25.0 °C(Predicted)
• pka: 13.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles